Cas no 872263-26-8 (3-(2,5-difluorophenyl)prop-2-enal)
872263-26-8 structure
Product Name:3-(2,5-difluorophenyl)prop-2-enal
CAS No:872263-26-8
MF:C9H6F2O
MW:168.140149593353
CID:3269322
PubChem ID:86642138
Update Time:2025-04-21
3-(2,5-difluorophenyl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 2-PROPENAL, 3-(2,5-DIFLUOROPHENYL)-, (2E)-
- (e)-3-(2,5-Difluorophenyl)acrylaldehyde
- 3-(2,5-difluorophenyl)prop-2-enal
- 872263-26-8
- EN300-1246102
- SCHEMBL706360
- CS-0348277
- (2E)-3-(2,5-difluorophenyl)acrylaldehyde
- SCHEMBL706361
- (2E)-3-(2,5-difluorophenyl)-2-propenal
- PNYDVKRZZLUMCJ-OWOJBTEDSA-N
-
- Inchi: 1S/C9H6F2O/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-6H/b2-1+
- InChI Key: PNYDVKRZZLUMCJ-OWOJBTEDSA-N
- SMILES: C(/C1C=C(F)C=CC=1F)=C\C=O
Computed Properties
- Exact Mass: 168.03867113Da
- Monoisotopic Mass: 168.03867113Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
3-(2,5-difluorophenyl)prop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1246102-0.05g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 0.05g |
$660.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-0.1g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 0.1g |
$691.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-0.25g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 0.25g |
$723.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-0.5g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 0.5g |
$754.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-1.0g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 1g |
$785.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-2.5g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 2.5g |
$1539.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-5.0g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 5g |
$2277.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-10.0g |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 10g |
$3376.0 | 2023-06-08 | ||
| Enamine | EN300-1246102-50mg |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 50mg |
$348.0 | 2023-10-02 | ||
| Enamine | EN300-1246102-100mg |
3-(2,5-difluorophenyl)prop-2-enal |
872263-26-8 | 100mg |
$364.0 | 2023-10-02 |
3-(2,5-difluorophenyl)prop-2-enal Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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